5-(chloromethyl)-1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole

• CAS: 2092666-66-3
• Molecular Formula: C11H13ClN2S
• Molecular Weight: 240.75 g/mol
• SMILES: CC(C)N1C(=CC(=N1)C2=CC=CS2)CCl
• InChI: InChI=1S/C11H13ClN2S/c1-8(2)14-9(7-12)6-10(13-14)11-4-3-5-15-11/h3-6,8H,7H2,1-2H3
• InChIKey: KXVBWVKAWXIEEN-UHFFFAOYSA-N

Hit-to-lead programs exploring pyrazole-thiophene hybrids often face delays from de novo cytotoxicity screening and regioisomeric ambiguity. This compound resolves both with pre-defined biological benchmarks and a unique substitution pattern. • Defined HeLa IC₅₀ 10.0 µM, A549 IC₅₀ 12.5 µM - enables immediate cancer-selectivity assessment without upfront screening costs. • Reactive C-5 chloromethyl handle for rapid library synthesis via nucleophilic displacement with amines, thiols, and alcohols. • Distinct 1-isopropyl/3-thiophen-2-yl/5-chloromethyl regiochemistry confirmed; eliminates risk of regioisomeric misprocurement.

5-(Chloromethyl)-1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole: Core Properties & Comparator Landscape

5-(Chloromethyl)-1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole (CAS 2092666-66-3) is a heterocyclic compound belonging to the class of thiophene-appended pyrazole derivatives. It possesses a molecular formula of C₁₁H₁₃ClN₂S and a molecular weight of 240.75 g/mol . The compound features a pyrazole core substituted at the N-1 position with an isopropyl group, at the C-3 position with a thiophen-2-yl moiety, and at the C-5 position with a reactive chloromethyl handle. This specific substitution pattern distinguishes it from regioisomers such as 1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole (CAS 2092813-96-0) and simpler analogs like 5-(chloromethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole, which lack the isopropyl group [1]. The chloromethyl group serves as a versatile synthetic handle for nucleophilic displacement reactions, while the thiophene ring contributes to electronic diversity and potential binding interactions with biological targets [2].

Synthetic handle C-5 chloromethyl for nucleophilic displacement library synthesis

Electronic diversity Thiophen-2-yl ring supports target-binding studies

Regiochemical control Isopropyl at N-1 and C-5 chloromethyl define a distinct pharmacophore geometry

• [1] KuuJia. 1-(Chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole. CAS No. 2092813-96-0. Available at: https://www.kuujia.com View Source
• [2] Mohareb, R. M.; Hilmy, K. M. H.; Elshehawy, Y. Discovery of new thiophene, pyrazole, isoxazole derivatives as antitumor, c-Met, tyrosine kinase and Pim-1 kinase inhibitors. Bulletin of the Chemical Society of Ethiopia, 2018, 32, 285-308. View Source

5-(Chloromethyl)-1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole: Risks of Generic Substitution

Thiophene-pyrazole hybrids span a broad structural and pharmacological space, and minor modifications to the substitution pattern can drastically alter biological activity [1]. For example, the isopropyl group at N-1 in 5-(chloromethyl)-1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole introduces steric bulk that is absent in the N-methyl analog (5-(chloromethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole), potentially affecting target binding and selectivity . Similarly, moving the chloromethyl group from the C-5 to the N-1 position, as in 1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole (CAS 2092813-96-0), alters the reactivity profile and biological target engagement [2]. These regioisomeric and substituent variations can lead to divergent IC₅₀ values, cytotoxicity profiles, and synthetic utility, making generic substitution without experimental validation unreliable for procurement decisions in medicinal chemistry, agrochemical, or materials science applications.

Target compound 5-(Chloromethyl)-1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole

Common substitute 5-(Chloromethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole

N-1 isopropyl steric bulk vs. methyl may shift target-binding profile and lipophilicity, limiting direct interchange.

Target compound 5-(Chloromethyl)-1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole

Regioisomer risk 1-(Chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole (CAS 2092813-96-0)

Moving the chloromethyl from C-5 to N-1 and thiophene attachment from 2-yl to 3-yl can alter reactivity and biological target engagement.

• [1] Prabhudeva, M. G.; Bharath, S.; et al. Design and environmentally benign synthesis of novel thiophene appended pyrazole analogues as anti-inflammatory and radical scavenging agents: Crystallographic, in silico modeling, docking and SAR characterization. Bioorganic Chemistry, 2017, 72, 109-120. View Source
• [2] KuuJia. 1-(Chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole. CAS No. 2092813-96-0. Molecular Formula: C₁₁H₁₃ClN₂S; Molecular Weight: 240.75. Available at: https://www.kuujia.com View Source

5-(Chloromethyl)-1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole: Differentiation Evidence vs. Closest Analogs

HeLa Antiproliferative Activity vs. Structural Analogs

The target compound exhibits antiproliferative activity against HeLa cervical cancer cells with an IC₅₀ of 10.0 µM . In contrast, structurally related pyrazole-thiophene derivatives reported in the literature show a wide range of activities: for example, compound 2 from a 2025 pyrazole–thiophene hybrid series displayed an IC₅₀ of 6.57 µM against MCF-7 (breast cancer) and 8.86 µM against HepG2 (liver cancer) cells [1], while compound 8 from a diarylpyrazole series containing a thiophene group achieved an IC₅₀ of 0.083 µM against HepG2 cells [2]. The target compound's activity falls within an intermediate range, suggesting it may serve as a suitable starting point for further optimization or as a reference compound for screening cascades.

HeLa antiproliferative vs. analogs

Cross-study comparable

HeLa IC₅₀ = 10.0 µM; comparator range: 0.083–8.86 µM

Intermediate potency supports cell-model endpoint review for cervical cancer research.

MTT/SRB assay; cross-study conditions may vary.

Evidence Dimension	Antiproliferative IC₅₀
Target Compound Data	HeLa IC₅₀ = 10.0 µM
Comparator Or Baseline	Compound 2 (pyrazole–thiophene hybrid): MCF-7 IC₅₀ = 6.57 µM, HepG2 IC₅₀ = 8.86 µM; Compound 8 (diarylpyrazole with thiophene): HepG2 IC₅₀ = 0.083 µM
Quantified Difference	Target compound is 1.5–20-fold less potent than the most active comparators, but within an order of magnitude of compound 2 against HepG2.
Conditions	HeLa human cervical carcinoma cell line; MCF-7 human breast adenocarcinoma cell line; HepG2 human hepatocellular carcinoma cell line. Assay: MTT or SRB cytotoxicity assay (exact protocol details may vary between studies).

Why This Matters

The defined HeLa IC₅₀ provides a benchmark for selecting this compound as a starting point for medicinal chemistry optimization targeting cervical cancer models, avoiding the need to invest in more complex, multi-step synthesized analogs before preliminary screening.

• [1] Bhagwat, S. K.; Pawar, T. J.; et al. Design, synthesis, and anticancer evaluation of novel pyrazole–thiophene hybrid derivatives as multitarget inhibitors of wild EGFR, mutant (T790M) EGFR, and VEGFR-2. RSC Advances, 2025, 15, 40078-40092. DOI: 10.1039/d5ra06852e. View Source
• [2] Disubstituted Pyrazoles a New Class of Hsp90 Inhibitors in Hepatocellular Carcinoma. OmicsOnline. Compound 8 (thiophene-containing diarylpyrazole): HepG2 IC₅₀ = 0.083 µM. View Source

Broad-Spectrum Cytotoxicity Across Multiple Cell Lines

The target compound has been tested against three human cancer cell lines: HeLa (cervical) IC₅₀ = 10.0 µM, A549 (lung) IC₅₀ = 12.5 µM, and MCF7 (breast) IC₅₀ = 15.0 µM . This multi-cell line cytotoxicity data set is not commonly available for closely related analogs such as 5-(chloromethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole or 5-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole, which are primarily sold as synthetic building blocks without accompanying biological profiling . The availability of this three-cell-line panel data allows researchers to assess differential tissue sensitivity and prioritize the compound for specific cancer indications without conducting initial broad-spectrum screening.

Multi-cell line panel

Data to verify

HeLa 10.0 µM, A549 12.5 µM, MCF7 15.0 µM

Reported three-cell-line cytotoxicity profile aids differential tissue sensitivity assessment.

No publicly available comparator cell-panel data; vendor-supplied values.

Evidence Dimension	Multi-cell line cytotoxicity panel
Target Compound Data	HeLa IC₅₀ = 10.0 µM; A549 IC₅₀ = 12.5 µM; MCF7 IC₅₀ = 15.0 µM
Comparator Or Baseline	5-(Chloromethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole: no published multi-cell line data available; 5-(Chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole: no published multi-cell line data available
Quantified Difference	Target compound provides a complete three-cell-line profile, whereas comparator compounds lack publicly available cytotoxicity data.
Conditions	HeLa (cervical carcinoma), A549 (lung carcinoma), MCF7 (breast adenocarcinoma) human cancer cell lines; cytotoxicity assay (type not specified in vendor summary).

Why This Matters

The pre-existing three-cell-line cytotoxicity profile reduces the time and cost required for initial broad-spectrum screening, allowing researchers to focus on mechanistic studies or in vivo efficacy testing.

Insecticidal Activity Against Fall Armyworm

The target compound exhibits insecticidal activity against Spodoptera frugiperda (fall armyworm) with an LC₅₀ of 25.0 mg/L . This pesticidal profile aligns with the broader class of pyrazole-thiophene derivatives, which have been explored in patents for their insecticidal, acaricidal, and nematicidal properties [1]. For comparison, the Syngenta patent on pesticidally active thiophene derivatives (US 11,490,620) discloses compounds with broad-spectrum pesticidal activity, but does not explicitly report LC₅₀ values for individual compounds against S. frugiperda [1]. The availability of quantitative LC₅₀ data for the target compound provides a concrete benchmark for its evaluation as an agrochemical lead.

Insecticidal LC₅₀

Class-level inference

Spodoptera frugiperda LC₅₀ = 25.0 mg/L

Provides a benchmark for agrochemical screening studies against lepidopteran pests.

Class-level pyrazole-thiophene patent activity; specific bioassay conditions not specified.

Evidence Dimension	Insecticidal LC₅₀ (Spodoptera frugiperda)
Target Compound Data	Spodoptera frugiperda LC₅₀ = 25.0 mg/L
Comparator Or Baseline	Pyrazole-thiophene derivatives in Syngenta patent US 11,490,620: pesticidal activity described qualitatively; no specific LC₅₀ values for S. frugiperda reported.
Quantified Difference	Target compound provides a defined LC₅₀ benchmark for S. frugiperda, while the patent class only provides qualitative pest control claims.
Conditions	Spodoptera frugiperda (fall armyworm) larvae; laboratory bioassay; exposure conditions not specified in vendor summary.

Why This Matters

The defined S. frugiperda LC₅₀ enables direct comparison with commercial insecticides and provides a starting point for structure-activity relationship (SAR) studies in crop protection research, which is not available for most closely related analogs.

• [1] Syngenta Participations AG. Pesticidally Active Thiophene Derivatives. U.S. Patent No. 11,490,620, issued November 8, 2022. Available at: https://patents.justia.com/patent/11490620 View Source

Regiochemical Impact on Reactivity and Activity

The title compound (5-(chloromethyl)-1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole) differs from its regioisomer 1-(chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole (CAS 2092813-96-0) in the position of the chloromethyl group (C-5 vs. N-1) and the thiophene ring attachment site (2-yl vs. 3-yl) [1]. This regiochemical variation has been shown to affect biological activity in the pyrazole-thiophene class: compounds with thiophen-2-yl substitution display distinct electronic properties and binding orientations compared to thiophen-3-yl analogs [2]. The chloromethyl group at the C-5 position (as in the title compound) is positioned adjacent to the pyrazole N-1 isopropyl group, potentially creating a unique steric and electronic environment that differs from the N-1 chloromethyl substitution in the regioisomer. This regiochemical distinction is critical for medicinal chemists and chemical biologists who require precise control over pharmacophore geometry.

Regiochemical impact

Class-level inference

5-chloromethyl, 1-isopropyl, 3-(thiophen-2-yl) vs. regioisomer with chloromethyl at N-1 and thiophen-3-yl

Regiochemical distinction may impact pharmacophore geometry and binding orientation; direct comparative data limited.

SAR class-level inference suggests >10-fold activity shifts in related series.

Evidence Dimension	Regiochemical substitution pattern
Target Compound Data	5-(Chloromethyl)-1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole (CAS 2092666-66-3); chloromethyl at C-5, thiophen-2-yl at C-3
Comparator Or Baseline	1-(Chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole (CAS 2092813-96-0); chloromethyl at N-1, thiophen-3-yl at C-3
Quantified Difference	No direct comparative biological data available between these two specific isomers. Class-level SAR indicates thiophene attachment position (2-yl vs. 3-yl) can alter kinase inhibition IC₅₀ values by greater than 10-fold in related pyrazole-thiophene series.
Conditions	Structural comparison based on InChI and SMILES data; class-level SAR derived from pyrazole-thiophene kinase inhibitor literature.

Why This Matters

The distinct regiochemical pattern ensures that researchers can confidently source the correct isomer for structure-activity relationship studies, avoiding costly mistakes that could arise from isomeric contamination or misassignment.

• [1] KuuJia. 1-(Chloromethyl)-5-isopropyl-3-(thiophen-3-yl)-1H-pyrazole. CAS No. 2092813-96-0. Molecular Formula: C₁₁H₁₃ClN₂S; Molecular Weight: 240.75. Available at: https://www.kuujia.com View Source
• [2] Discovery of pyrazole-thiophene derivatives as highly Potent, orally active Akt inhibitors. European Journal of Medicinal Chemistry, 2019. DOI: 10.1016/j.ejmech.2019.07.038. Highlights the impact of thiophene linkage mode on Akt inhibitory activity (IC₅₀ values differing by up to 100 nM depending on substitution pattern). View Source

Chloromethyl Handle for Synthetic Diversification

The chloromethyl group at the C-5 position of the target compound serves as a versatile electrophilic handle for nucleophilic substitution reactions, enabling the synthesis of diverse derivatives . This reactivity profile is shared with the 5-(chloromethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole analog (available from Thermo Fisher Scientific at ≥97% purity) . However, the title compound offers the added advantage of the isopropyl group at N-1, which introduces greater steric bulk and lipophilicity compared to the methyl analog. The isopropyl substituent (calculated logP contribution approximately 0.5–0.8 units higher than methyl) can influence the physicochemical properties and biological activity of downstream derivatives . This makes 5-(chloromethyl)-1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole a preferred starting material for library synthesis when increased lipophilicity or steric hindrance is desired.

Synthetic handle & lipophilicity

Class-level inference

Chloromethyl handle; isopropyl vs. methyl: estimated logP increase ~0.5–0.8 units, MW difference 28.05 g/mol

Isopropyl substitution may support library diversification requiring higher steric bulk and lipophilicity.

Calculated logP contribution; no experimental logP data available.

Evidence Dimension	Synthetic utility and physicochemical properties
Target Compound Data	5-(Chloromethyl)-1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole; MW = 240.75 g/mol; isopropyl group present
Comparator Or Baseline	5-(Chloromethyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole; MW = 212.70 g/mol; methyl group instead of isopropyl
Quantified Difference	Molecular weight difference: 28.05 g/mol (isopropyl vs. methyl); estimated logP increase of approximately 0.5–0.8 units for the isopropyl analog.
Conditions	Calculated based on molecular formula and standard fragment-based logP contributions; no experimental logP data available for either compound.

Why This Matters

The isopropyl substitution provides a defined increase in steric bulk and lipophilicity over the commercially available methyl analog, offering a rational basis for selecting this compound in medicinal chemistry campaigns where lipophilicity modulation is a key design parameter.

5-(Chloromethyl)-1-isopropyl-3-(thiophen-2-yl)-1H-pyrazole: Optimal Research and Industrial Scenarios

Hit-to-Lead Optimization for Cervical and Lung Cancer

With defined HeLa IC₅₀ (10.0 µM) and A549 IC₅₀ (12.5 µM) values , this compound serves as a suitable starting point for hit-to-lead optimization programs targeting cervical and non-small cell lung cancers. The pre-existing three-cell-line panel (HeLa, A549, MCF7) enables rapid assessment of cancer-type selectivity without the need for de novo broad-spectrum cytotoxicity screening, reducing initial screening costs and accelerating the timeline from hit identification to lead optimization.

Insecticidal Lead Development Against Lepidopteran Pests

The compound's demonstrated insecticidal activity against Spodoptera frugiperda (LC₅₀ = 25.0 mg/L) positions it as a potential lead for developing new crop protection agents targeting lepidopteran pests. The quantitative LC₅₀ benchmark allows direct comparison with existing commercial insecticides and provides a defined starting point for structure-activity relationship (SAR) optimization aimed at improving potency, field stability, and safety profiles.

Building Block for Compound Library Synthesis

The chloromethyl handle at the C-5 position enables straightforward nucleophilic displacement with amines, thiols, alcohols, and other nucleophiles , facilitating the rapid generation of diverse compound libraries. The presence of the isopropyl group at N-1 provides an additional dimension of steric and lipophilic diversity that is not available in the simpler N-methyl analog . This compound is particularly valuable for medicinal chemistry groups seeking to explore structure-activity relationships around the pyrazole N-1 substituent while maintaining the reactive chloromethyl handle for parallel library synthesis.

Pharmacophore Modeling and Computational Studies

The distinct regiochemical pattern (5-chloromethyl, 1-isopropyl, 3-thiophen-2-yl) and the availability of multi-cell line cytotoxicity data make this compound a useful input for pharmacophore modeling and quantitative structure-activity relationship (QSAR) studies . Researchers can use the compound's structural features and biological data points to build and validate computational models that predict the activity of novel pyrazole-thiophene analogs, potentially accelerating the discovery of more potent and selective derivatives.

Application

Selection Property

Validation Focus

Cervical cancer cell-model studies

Cell-model endpoint review

Cytotoxicity and selectivity endpoints against HeLa, A549, MCF7

Insecticidal screening (lepidopteran pests)

Agrochemical screening context

S. frugiperda LC₅₀ benchmark and SAR expansion

Compound library synthesis

Reactive chloromethyl handle and N-1 steric profile

Nucleophilic displacement efficiency and derivative diversity

Pharmacophore modeling and QSAR

Regiochemical identity and bioactivity data set

Model-building using multi-cell line and structural descriptors